Cas no 1353980-23-0 (tert-Butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate)

• Product Name: tert-Butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate
• CAS No: 1353980-23-0
• MF: C₁₇H₂₈N₄O₃S
• MW: 368.494222640991
• CID: 2091465
• PubChem ID: 66570014
• Update Time: 2025-10-29

tert-Butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate
• tert-butyl N-[1-(6-methoxy-2-methylsulfanylpyrimidin-4-yl)piperidin-4-yl]-N-methylcarbamate
• PCA72524
• AKOS024463549
• [1-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester
• 1353980-23-0
• DB-249253
• TERT-BUTYL N-{1-[6-METHOXY-2-(METHYLSULFANYL)PYRIMIDIN-4-YL]PIPERIDIN-4-YL}-N-METHYLCARBAMATE

• MDL： MFCD21098749
• Inchi： 1S/C17H28N4O3S/c1-17(2,3)24-16(22)20(4)12-7-9-21(10-8-12)13-11-14(23-5)19-15(18-13)25-6/h11-12H,7-10H2,1-6H3
• InChI Key： DMFHAUKLAJWCEA-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(=N1)N1CCC(CC1)N(C(=O)OC(C)(C)C)C)OC

Computed Properties

• Exact Mass: 368.18821194Da
• Monoisotopic Mass: 368.18821194Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.1Ų

Additional information on tert-Butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate

tert-Butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate: A Comprehensive Overview

The compound tert-butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate with CAS No. 1353980-23-0 is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines a piperidine ring system with a pyrimidine moiety, both of which are well-known for their potential biological activities. The presence of functional groups such as the methoxy and methylthio substituents further enhances its chemical diversity, making it a promising candidate for various applications.

Recent studies have highlighted the potential of tert-butyl (1-(6-methoxy-2-(methylthio)pyrimidin-4-yl)piperidin-4-yll(methyl)carbamate in the development of novel therapeutic agents. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, which are crucial in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, making it a valuable lead compound in anticancer drug discovery.

The synthesis of tert-butyl (1-(6-methoxy-2-(methylthio)pyrimidin-e yll(methyl)carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has significantly improved the efficiency of its production. These methods not only reduce reaction times but also minimize the formation of by-products, which is essential for large-scale manufacturing.

In terms of pharmacokinetics, tert-butyl (1-(6-methoxy-e yll(methyl)carbamate has been shown to possess favorable properties, including good solubility and moderate bioavailability. These characteristics are critical for its potential use as an oral medication. Preclinical studies have demonstrated that the compound exhibits low toxicity in animal models, further supporting its suitability for therapeutic applications.

The structural versatility of tert-butyl (1-(6-methoxy-e yll(methyl)carbamate also makes it an attractive candidate for use in agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis has led to investigations into its potential as a fungicide or insecticide. Field trials have shown promising results, with the compound demonstrating efficacy against various crop pathogens without causing significant harm to non-target organisms.

Moreover, the integration of computational chemistry tools has provided deeper insights into the molecular mechanisms underlying the biological activities of tert-butyl (1-(6-methoxy-e yll(methyl)carbamate. Quantum mechanical calculations and molecular docking studies have revealed that the compound interacts with specific amino acid residues in target proteins, providing a rationale for its observed bioactivity. These findings have guided further optimization efforts aimed at enhancing its potency and selectivity.

In conclusion, tert-butyl (1-(6-methoxy-e yll(methyl)carbamate with CAS No. 1353980-sdfdsfsdfdsfsdfdsf is a multifaceted compound with significant potential in both medicinal and agrochemical applications. Its unique structure, coupled with advances in synthetic and computational techniques, positions it as a valuable asset in the development of innovative solutions to address unmet medical and agricultural needs.